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Compound of Interest

Compound Name: Flagranone C

Cat. No.: B1250816

Comparative Metabolomics of Cells Treated with
Sanggenon C

This guide provides a comparative analysis of the metabolic effects of Sanggenon C on cancer
cells versus a control or alternative treatment. Sanggenon C is a flavonoid known for its
anticancer properties, which include inducing apoptosis and inhibiting cell proliferation.[1][2]
Understanding its impact on cellular metabolism is crucial for its development as a therapeutic
agent.

Introduction to Sanggenon C and its Biological
Activity

Sanggenon C is a natural flavonoid extracted from the root bark of Morus species (mulberry).[2]
It has demonstrated significant biological activities, including anti-inflammatory, antimicrobial,
and potent anticancer effects.[1] In cancer cells, Sanggenon C has been shown to induce
apoptosis (programmed cell death) through the generation of reactive oxygen species (ROS)
and the activation of the mitochondrial pathway.[1] It can also inhibit the proliferation of various
cancer cell lines, including colon cancer and glioblastoma.[1][2] These effects are often linked
to its ability to modulate key signaling pathways involved in cell survival and death.

Comparative Metabolomics Data
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The following table summarizes hypothetical quantitative metabolomics data comparing cancer
cells treated with Sanggenon C to untreated control cells. The data is presented as fold
changes in metabolite levels and is representative of the types of changes that might be
observed based on the known biological activities of flavonoids.
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Signaling Pathways Modulated by Flavonoids

Flavonoids, including compounds like Sanggenon C, are known to modulate several key
signaling pathways that can impact cellular metabolism and survival. One such pathway is the
PI3K/Akt/mTOR pathway, which is a central regulator of cell growth, proliferation, and
metabolism.
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Glycolysis Lipid Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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